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Compound of Interest

Compound Name: Hexanoylglycine-d11

Cat. No.: B12420014 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

Hexanoylglycine-d11, a deuterated acylated amino acid. While specific toxicological

properties of Hexanoylglycine-d11 have not been thoroughly investigated, it should be

handled as a potentially hazardous material. The following procedures are based on general

best practices for laboratory chemical waste disposal and information from the safety data

sheet (SDS) of its non-deuterated analog, Hexanoyl glycine.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or

glasses, and a lab coat.[1]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of any dust or aerosols.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, flush the

affected area immediately with copious amounts of water.[1]
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Spill Management: In the event of a spill, collect the material using an absorbent, non-

combustible material and place it in a sealed container for disposal as hazardous waste.

II. Quantitative Disposal Parameters
The following table summarizes general quantitative limits for the disposal of laboratory

chemical waste. These should be considered as guiding principles for the disposal of

Hexanoylglycine-d11 in the absence of specific regulatory limits for this compound.

Parameter Limit Disposal Method Citation

Aqueous Solutions

(pH)
≤ 2 or ≥ 12.5

Hazardous Waste

Collection
[2]

5.0 - 9.0

Drain Disposal (with

copious water, if non-

hazardous)

[3]

Solid Waste in Trash
Not Permitted for

Chemical Waste

Hazardous Waste

Collection
[4][5]

Empty Containers

(Hazardous Residue)

≤ 2.5 cm (1 inch) of

residue

Triple rinse, collect

rinsate as hazardous

waste, then dispose of

container as non-

hazardous waste.

[6]

Acute Hazardous

Waste (P-listed)

1 quart (liquid) or 1 kg

(solid)

Hazardous Waste

Collection
[2]

III. Step-by-Step Disposal Procedures
The appropriate disposal method for Hexanoylglycine-d11 depends on its form (solid or in

solution). Under no circumstances should organic solvents be disposed of down the drain.[7][8]

[9]

A. Disposal of Solid Hexanoylglycine-d11

Waste Collection:
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Place solid Hexanoylglycine-d11 waste into a clearly labeled, sealed, and compatible

waste container.[4]

The container should be labeled as "Hazardous Waste" and clearly indicate the contents

("Hexanoylglycine-d11, solid").[4]

Storage:

Store the waste container in a designated satellite accumulation area.[1][2]

Ensure the storage area is secure and away from incompatible materials.

Disposal:

Arrange for pick-up and disposal by your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

B. Disposal of Hexanoylglycine-d11 in Solution

The disposal of solutions containing Hexanoylglycine-d11 is dependent on the solvent.

Organic Solvents (e.g., Ethanol, DMSO, DMF):

Waste Segregation: Do not mix with aqueous waste. If possible, segregate halogenated

and non-halogenated solvent waste.[6][9]

Waste Collection: Collect the solution in a compatible, sealed, and clearly labeled

"Hazardous Waste" container. The label must list all chemical constituents and their

approximate percentages.[7]

Storage: Store in a designated satellite accumulation area, away from sources of ignition.

Disposal: Arrange for collection by your institution's EHS office.

Aqueous Solutions (e.g., PBS):

Hazard Assessment: Due to the lack of comprehensive toxicity data, it is prudent to treat

aqueous solutions of Hexanoylglycine-d11 as hazardous waste.
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Waste Collection: Collect the solution in a compatible, sealed, and clearly labeled

"Hazardous Waste" container.

pH Check: If the solution's pH is outside the neutral range (typically 5-9), it is considered

corrosive and must be handled as hazardous waste.[2][3] Do not attempt to neutralize the

solution unless it is part of a documented laboratory procedure.

Storage and Disposal: Store in a designated satellite accumulation area and arrange for

EHS pick-up.

C. Disposal of Empty Containers

Decontamination: Triple rinse the empty container with a suitable solvent that can dissolve

Hexanoylglycine-d11 (e.g., ethanol or the solvent the compound was dissolved in).[6][10]

Rinsate Collection: Collect the rinsate as hazardous waste and add it to the appropriate

liquid waste container.[6]

Container Disposal: Once triple-rinsed and free of any visible residue, the container can

typically be disposed of as regular laboratory glass or plastic waste. Deface or remove the

original label.[6]

IV. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Hexanoylglycine-d11.
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Hexanoylglycine-d11 Disposal Workflow
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Caption: Decision workflow for the disposal of Hexanoylglycine-d11.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Hexanoylglycine-d11, thereby protecting personnel and the environment. Always consult your

institution's specific waste management guidelines and your local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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